4,6-Dimethyl-2-[(4-methylphenyl)sulfinyl]-3-[(4-methylphenyl)sulfonyl]pyridine

• IUPAC Name: 4,6-dimethyl-2-(4-methylphenyl)sulfinyl-3-(4-methylphenyl)sulfonylpyridine
• InChI: InChI=1S/C21H21NO3S2/c1-14-5-9-18(10-6-14)26(23)21-20(16(3)13-17(4)22-21)27(24,25)19-11-7-15(2)8-12-19/h5-13H,1-4H3
• InChI Key: SPWZDTMDHDNPLN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)C2=C(C(=CC(=N2)C)C)S(=O)(=O)C3=CC=C(C=C3)C
• Molecular Formula: C21H21NO3S2
• Molecular Weight: 399.5 g/mol

Description

4,6-Dimethyl-2-[(4-methylphenyl)sulfinyl]-3-[(4-methylphenyl)sulfonyl]pyridine is a novel organic compound that has a wide range of potential applications in the scientific research field due to its unique structure and properties. It is a heterocyclic compound containing a sulfur atom and two methyl groups, and is a derivative of pyridine. Its structure is highly reactive and can undergo a variety of chemical reactions. It has been studied for its potential use in the synthesis of drugs, materials, and other compounds.

Scientific Research Applications

Novel Synthesis and Pharmaceutical Impurities

A review focused on novel synthesis methods of omeprazole, a proton pump inhibitor, reveals insights into pharmaceutical impurities related to such drugs. While the specific compound is not directly mentioned, the processes involved in synthesizing similar complex molecules and managing their impurities offer valuable context for understanding the applications of 4,6-Dimethyl-2-[(4-methylphenyl)sulfinyl]-3-[(4-methylphenyl)sulfonyl]pyridine in pharmaceutical research. Such methodologies can lead to improved yields and simpler synthesis processes for related compounds (Saini, Majee, Chakraborthy, & Salahuddin, 2019).

Chemical Modification and Polymer Research

Research on xylan derivatives demonstrates the potential of chemical modifications to produce new biopolymer ethers and esters. This work highlights the versatility of certain chemical structures in generating compounds with specific properties, which may include those related to 4,6-Dimethyl-2-[(4-methylphenyl)sulfinyl]-3-[(4-methylphenyl)sulfonyl]pyridine. Such research underscores the importance of functional groups and chemical modifications in developing novel materials with a wide range of applications (Petzold-Welcke, Schwikal, Daus, & Heinze, 2014).

Environmental Analysis and Toxicology

The study of fluorinated alternative chemicals, including ether-PFAS, points to the environmental and toxicological concerns associated with certain chemical compounds. Although 4,6-Dimethyl-2-[(4-methylphenyl)sulfinyl]-3-[(4-methylphenyl)sulfonyl]pyridine is not specifically mentioned, understanding the environmental fate and effects of structurally similar compounds is crucial. This research is relevant for assessing the potential environmental impact and safety of using such compounds in various applications (Munoz, Liu, Duy, & Sauvé, 2019).

Membrane Structure and Stability

Investigations into the interactions between dimethyl sulfoxide (DMSO) and membranes provide insights into how solvents and related compounds can influence membrane stability and properties. This research is indirectly relevant to understanding the behavior of 4,6-Dimethyl-2-[(4-methylphenyl)sulfinyl]-3-[(4-methylphenyl)sulfonyl]pyridine, especially if used in biological contexts or formulations (Yu & Quinn, 1998).